3-Chloro-6-(2-nitrophenyl)pyridazine

• Molecular Formula: C10H6ClN3O2
• Molecular Weight: 235.62 g/mol
• IUPAC Name: 3-chloro-6-(2-nitrophenyl)pyridazine
• InChI: InChI=1S/C10H6ClN3O2/c11-10-6-5-8(12-13-10)7-3-1-2-4-9(7)14(15)16/h1-6H
• InChI Key: MPEMOZHKVDQIOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(C=C2)Cl)[N+](=O)[O-]

Description

3-Chloro-6-(2-nitrophenyl)pyridazine is a useful research compound. Its molecular formula is C10H6ClN3O2 and its molecular weight is 235.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To an ice-cold solution of 3-chloro-6-phenylpyridazine (Aldrich, 1.4 g, 7.5 mmol) in conc. sulfuric acid (30 mL) was added 90% nitric acid (0.6 mL, 15 mmol). After 15 min. the mixture was poured over ice (200 mL) and neutralized with 25% aq. NaOH. The resulting precipitate was collected by filtration and dried under vacuum. The crude product (1.84 g) was a 1:1:0.5 mixture of ortho:meta:para isomers.

Synthesis routes and methods II

Procedure details